Cas no 1882151-82-7 (2-(2-Bromo-5-chlorophenyl)ethanimidamide)

• Product Name: 2-(2-Bromo-5-chlorophenyl)ethanimidamide
• CAS No: 1882151-82-7
• MF: C₈H₈BrClN₂
• MW: 247.519519805908
• CID: 6275953
• PubChem ID: 130598080
• Update Time: 2025-05-19

2-(2-Bromo-5-chlorophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-chlorophenyl)ethanimidamide
• 1882151-82-7
• EN300-1913342
• 2-(2-Bromo-5-chlorophenyl)ethanimidamide

• Inchi： 1S/C8H8BrClN2/c9-7-2-1-6(10)3-5(7)4-8(11)12/h1-3H,4H2,(H3,11,12)
• InChI Key： SUKPXDGAQINQHG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC(=N)N)Cl

Computed Properties

• Exact Mass: 245.95594g/mol
• Monoisotopic Mass: 245.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-(2-Bromo-5-chlorophenyl)ethanimidamide

Introduction to 2-(2-Bromo-5-chlorophenyl)ethanimidamide (CAS No. 1882151-82-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(2-Bromo-5-chlorophenyl)ethanimidamide, identified by the Chemical Abstracts Service registry number CAS No. 1882151-82-7, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzamides, which are well-documented for their diverse pharmacological properties, including anti-inflammatory, antitumor, and antimicrobial effects. The presence of both bromo and chloro substituents on the aromatic ring enhances its reactivity and functionalization potential, making it a valuable scaffold for further chemical modifications.

The molecular structure of 2-(2-Bromo-5-chlorophenyl)ethanimidamide consists of a phenyl ring substituted at the 2-position with a bromine atom and at the 5-position with a chlorine atom, linked to an ethanimidamide moiety. This arrangement confers distinct electronic and steric properties that influence its interactions with biological targets. The ethanimidamide group, characterized by its amide-like functionality, is known to participate in hydrogen bonding and hydrophobic interactions, which are critical for binding affinity in drug design.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 2-(2-Bromo-5-chlorophenyl)ethanimidamide as a lead compound for developing novel therapeutic agents. Studies have demonstrated its ability to modulate key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK cascades. The bromo and chloro substituents serve as handles for further derivatization, allowing chemists to optimize potency, selectivity, and pharmacokinetic profiles.

In particular, research published in leading journals like the *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has explored the synthesis of analogs derived from 2-(2-Bromo-5-chlorophenyl)ethanimidamide targeting specific enzyme families. For instance, modifications at the ethanimidamide position have led to compounds with enhanced inhibitory activity against kinases implicated in chronic diseases. These findings underscore the compound's versatility as a building block for drug discovery efforts.

The growing interest in 2-(2-Bromo-5-chlorophenyl)ethanimidamide is also driven by its role in developing next-generation biomaterials. Researchers are investigating its incorporation into polymer matrices designed for drug delivery systems, where its structural rigidity and functional groups contribute to controlled release mechanisms. Such applications align with the broader trend toward personalized medicine, where tailored molecular entities play a pivotal role.

From a synthetic chemistry perspective, CAS No. 1882151-82-7 exemplifies the importance of heterocyclic compounds in medicinal chemistry innovation. The synthesis of this compound involves multi-step reactions that showcase modern methodologies in organic synthesis, including cross-coupling reactions and palladium-catalyzed transformations. These techniques not only facilitate access to complex structures but also enable fine-tuning of substituent patterns to achieve desired biological outcomes.

The pharmacological evaluation of 2-(2-Bromo-5-chlorophenyl)ethanimidamide has revealed promising preclinical data in models of inflammation and tumor growth. Initial studies indicate that it exhibits dose-dependent effects on target proteins without significant off-target toxicity, suggesting its potential as a safe candidate for further clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are now focused on translating these findings into human trials.

As our understanding of disease mechanisms continues to evolve, compounds like 2-(2-Bromo-5-chlorophenyl)ethanimidamide will remain at the forefront of therapeutic innovation. Their unique structural motifs offer opportunities to address unmet medical needs by targeting pathways that are otherwise underserved by existing treatments. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of novel derivatives based on this scaffold.

In conclusion, CAS No. 1882151-82-7 represents more than just a chemical entity; it symbolizes the intersection of cutting-edge chemistry with life-saving medicine. Ongoing research into its applications promises to yield breakthroughs that could reshape treatment strategies across multiple therapeutic areas. As scientists continue to unravel its potential, 2-(2-Bromo-5-chlorophenyl)ethanimidamide is poised to make significant contributions to both academic science and industrial pharmaceutical development.